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Compound of Interest

Compound Name: 1-Azido-2-bromoethane

Cat. No.: B2706254

Technical Guide: Physicochemical Properties of
1-Azido-2-bromoethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1-Azido-2-
bromoethane, with a specific focus on its melting and boiling points. This document includes a
summary of quantitative data, detailed experimental protocols for the synthesis and
characterization of the compound, and a visualization of the synthetic workflow.

Physicochemical Data

1-Azido-2-bromoethane (C2H4BrNs) is a bifunctional organic compound utilized in various
synthetic applications, including "click chemistry" and the formation of heterocyclic structures.
[1] A precise understanding of its physical properties is crucial for its handling, storage, and
application in research and development.

Quantitative Data Summary

The experimentally determined melting and boiling points for 1-Azido-2-bromoethane are
summarized in the table below.
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Physical Property Value Conditions
Melting Point 51°C Standard Pressure
Boiling Point 49 °C 20 Torr

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols

The following sections detail the methodologies for the synthesis of 1-Azido-2-bromoethane
and the determination of its key physical properties.

Synthesis of 1-Azido-2-bromoethane

A common and effective method for the synthesis of 1-Azido-2-bromoethane is the
nucleophilic substitution reaction between 1,2-dibromoethane and sodium azide.[2]

Materials:

1,2-dibromoethane

e Sodium azide (NaNs)

¢ Dimethylformamide (DMF, anhydrous)

o Tetrabutylammonium bromide (TBAB, as a phase-transfer catalyst)
» Deionized water

 Diethyl ether

¢ Magnesium sulfate (anhydrous)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
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Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve sodium azide in anhydrous dimethylformamide.
Add a catalytic amount of tetrabutylammonium bromide to the solution.
To this stirring mixture, add 1,2-dibromoethane dropwise at room temperature.

Once the addition is complete, heat the reaction mixture to a moderate temperature and
allow it to reflux. The reaction progress should be monitored by thin-layer chromatography
(TLC).

After the reaction is complete, cool the mixture to room temperature and pour it into a
separatory funnel containing deionized water.

Extract the aqueous layer multiple times with diethyl ether.
Combine the organic extracts and wash them with brine (saturated NaCl solution).
Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield crude 1-Azido-2-bromoethane.

The crude product can be further purified by vacuum distillation.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity.

Materials:

Purified 1-Azido-2-bromoethane
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» Melting point apparatus

o Capillary tubes (sealed at one end)

e Spatula

Procedure:

e Ensure the purified 1-Azido-2-bromoethane is a dry, crystalline solid.
¢ Use a spatula to finely crush a small amount of the solid.

o Pack a small amount of the powdered solid into the open end of a capillary tube, ensuring
the solid is tightly packed at the sealed end to a height of 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block at a steady, slow rate (approximately 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire solid has transformed into a liquid (the completion of
melting). This range is the melting point.

Determination of Boiling Point

The boiling point of 1-Azido-2-bromoethane is determined at reduced pressure to prevent
decomposition at higher temperatures.

Materials:

Purified 1-Azido-2-bromoethane

Small test tube

Capillary tube (sealed at one end)

Thermometer
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e Heating bath (e.g., oil bath)
e Apparatus for vacuum distillation

Procedure:

Place a small amount of the purified liquid 1-Azido-2-bromoethane into a small test tube.
 Invert a capillary tube (sealed at the top) and place it into the liquid in the test tube.

e Secure the test tube to a thermometer and place it in a heating bath within a vacuum
distillation apparatus.

e Slowly heat the bath while maintaining the desired pressure (e.g., 20 Torr).

e As the liquid heats, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

o Continue heating until a steady stream of bubbles is observed.

 Slightly cool the apparatus. The boiling point is the temperature at which the liquid just
begins to re-enter the capillary tube.

Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
1-Azido-2-bromoethane.
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Caption: Synthetic and characterization workflow for 1-Azido-2-bromoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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